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Compound of Interest

Compound Name: Methyl Cedryl Ketone

Cat. No.: B15599395

For Immediate Release

This technical guide provides an in-depth analysis of the core physical properties of Methyl
Cedryl Ketone (MCK), a prominent woody and ambery fragrance ingredient. Aimed at
researchers, scientists, and professionals in drug development and chemical sciences, this
document compiles essential data on its boiling point and density, outlines standardized
experimental methodologies for their determination, and presents a logical workflow for such
characterization.

Core Physical Properties of Methyl Cedryl Ketone

Methyl Cedryl Ketone, identified by its CAS number 32388-55-9, is a viscous liquid with a
characteristic woody and amber scent.[1][2][3] A comprehensive understanding of its physical
properties is paramount for its application in formulation, quality control, and safety
assessments. The boiling point and density are fundamental parameters in this regard.

Quantitative Data Summary

The following table summarizes the reported values for the boiling point and density of Methyl
Cedryl Ketone from various sources.
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Physical Property Value Conditions

Boiling Point 272 °C at 760 mmHg[4][5]1[6]1[7][8]
140-160 °C at 666.7 Pa[9][10]

Density 0.997 g/mL at 25 °CI[5][6][7]

1.000 - 1.010 g/mL at 25 °C

0.996 - 1.011 g/mL

at 20 °C[11]

0.993 - 1.012 g/mL

at 20 °C[8]

0.997 - 1.007 g/mL

Specific Gravity

0.996 - 1.010 Relative Density[10]

Experimental Protocols for Property Determination

The determination of the physical properties of chemical substances like Methyl Cedryl
Ketone follows internationally recognized standardized methods to ensure accuracy and
reproducibility. The Organisation for Economic Co-operation and Development (OECD)
Guidelines for the Testing of Chemicals are the primary reference for these procedures.

Boiling Point Determination (OECD Guideline 103)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[3][6] For a high-boiling point liquid such as Methyl Cedryl
Ketone, several methods are applicable, provided the substance does not chemically
decompose at its boiling point.[3]

Commonly Employed Methods Include:

o Ebulliometer Method: This technique involves measuring the boiling point by directly
observing the temperature of the boiling liquid in a specialized apparatus called an
ebulliometer, which is equipped with a sensitive thermometer and a reflux condenser.

o Dynamic Method: In this method, the vapor pressure of the substance is measured as a
function of temperature. The boiling point is then determined as the temperature at which the
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vapor pressure reaches the standard atmospheric pressure.[3]

« Distillation Method: For purification and boiling point determination, a simple or fractional
distillation apparatus is used.[12] The temperature of the vapor that is in equilibrium with the
boiling liquid is measured, which corresponds to the boiling point of the substance at the
prevailing pressure.[8][13]

 Differential Scanning Calorimetry (DSC) and Differential Thermal Analysis (DTA): These
thermal analysis techniques can also be used to determine the boiling point by detecting the
heat absorption associated with the phase transition from liquid to gas.[3]

Density Determination (OECD Guideline 109)

Density is defined as the mass of a substance per unit volume.[1][5] For liquids like Methyl
Cedryl Ketone, several reliable methods are available.

Standard Methodologies Include:

o Hydrometer: A calibrated, weighted glass float is placed in the liquid. The depth to which it
sinks is dependent on the liquid's density, which can be read directly from the calibrated
stem.[1][2]

o Hydrostatic Balance: This method is based on Archimedes' principle. A body of known
volume is weighed first in air and then while immersed in the liquid. The difference in weight
is used to calculate the density of the liquid.[1][2]

o Pycnometer Method: A pycnometer, a flask with a precisely known volume, is weighed
empty, then filled with the liquid, and weighed again. The density is calculated from the mass
of the liquid and the known volume of the pycnometer.[1][2]

o Oscillating Densimeter: This method measures the change in the resonant frequency of a U-
shaped tube when it is filled with the sample liquid. The change in frequency is directly
related to the density of the liquid.[1][2]

Logical Workflow for Physicochemical
Characterization
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The following diagram illustrates a standardized workflow for the determination of the physical
properties of a liquid chemical compound such as Methyl Cedryl Ketone.

Physicochemical Characterization Workflow

Sample Acquisition & Purity Analysis (e.g., GC-MS)

Boiling Point Determination Density Determination
(OECD Guideline 103) (OECD Guideline 109)

Select Appropriate Method Select Appropriate Method
(e.g., Ebulliometer, Dynamic Method) (e.g., Pycnometer, Oscillating Densimeter)

Perform Experiment under Perform Experiment at
Controlled Conditions (T, P) Constant Temperature

Data Acquisition & Analysis

Report Final Physicochemical Properties

Click to download full resolution via product page

Caption: Workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Ketone: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599395#physical-properties-of-methyl-cedryl-
ketone-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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